N-(2-fluoro-5-methoxybenzyl)-1-(2-pyrimidinyl)-3-piperidinamine

• IUPAC Name: N-[(2-fluoro-5-methoxyphenyl)methyl]-1-pyrimidin-2-ylpiperidin-3-amine
• InChI: InChI=1S/C17H21FN4O/c1-23-15-5-6-16(18)13(10-15)11-21-14-4-2-9-22(12-14)17-19-7-3-8-20-17/h3,5-8,10,14,21H,2,4,9,11-12H2,1H3
• InChI Key: DQPBEBGLNZSHCY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)F)CNC2CCCN(C2)C3=NC=CC=N3
• Molecular Formula: C17H21FN4O
• Molecular Weight: 316.4 g/mol

Description

N-(2-fluoro-5-methoxybenzyl)-1-(2-pyrimidinyl)-3-piperidinamine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as FMPD or FMPD hydrochloride and is a potent and selective inhibitor of the protein kinase CK1δ. In

Mechanism of Action

FMPD selectively inhibits the protein kinase CK1δ, which is involved in various cellular processes, including cell cycle regulation, DNA repair, and circadian rhythm. By inhibiting CK1δ, FMPD disrupts these processes, leading to cell death or reduced tumor growth. Additionally, CK1δ inhibition by FMPD has been shown to improve cognitive function and reduce neuroinflammation in animal models of neurodegenerative diseases.
Biochemical and Physiological Effects:
FMPD has been shown to have a variety of biochemical and physiological effects, including inducing cell death, inhibiting tumor growth, improving cognitive function, and reducing neuroinflammation. These effects are mediated by the selective inhibition of CK1δ by FMPD, leading to disruption of cellular processes and downstream effects.

Advantages and Limitations for Lab Experiments

FMPD has several advantages for lab experiments, including its high potency and selectivity for CK1δ, as well as its well-established synthesis method. However, FMPD also has limitations, including its limited solubility and potential for off-target effects. These limitations must be taken into consideration when designing experiments using FMPD.

Future Directions

For research on FMPD include further exploration of its therapeutic potential and optimization of its synthesis and formulation for use in clinical settings.

Synthesis Methods

The synthesis of FMPD involves a multi-step process that includes the reaction of 2-fluoro-5-methoxybenzaldehyde with 2-aminopyrimidine to form the intermediate N-(2-fluoro-5-methoxybenzyl)-2-aminopyrimidine. This intermediate is then reacted with piperidine to form the final product, N-(2-fluoro-5-methoxybenzyl)-1-(2-pyrimidinyl)-3-piperidinamine. The synthesis method of FMPD has been optimized for high yield and purity, making it a valuable tool for scientific research.

Scientific Research Applications

FMPD has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer and neurodegenerative diseases. The inhibition of CK1δ by FMPD has been shown to have anti-cancer effects by inducing cell death and inhibiting tumor growth. Additionally, FMPD has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and Parkinson's disease.